Cas no 944401-57-4 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine)

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine structure

944401-57-4 structure

Product Name:5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine

CAS No:944401-57-4

MF:C₁₂H₁₆BF₃N₂O₂

MW:288.073853492737

MDL:MFCD12923420

CID:834825

PubChem ID:57416499

Update Time:2024-10-25

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)-2-Pyridinamine
- 2-Amino-4-(trifluoromethyl)pyridine-5-boronic acid pinacol ester
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-ami
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)-2-pyridinamine (ACI)
- [5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)-2-pyridyl]amine
- 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine
- MFCD12923420
- 5-(4,4,5,5-TetraMethyl-1,3,2-dioxaborolan-2-yl)-4-trifluoroMethylpyridin-2-amine
- 944401-57-4
- C12H16BF3N2O2
- BS-17911
- BCP18558
- RB2102
- 4-(trifluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
- CS-M0295
- AKOS015998590
- FT-0686181
- 4-(trifluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridm-2-amine
- SCHEMBL855843
- DTXSID30726165
- SB82299
- A859425
- (6-AMINO-4-(TRIFLUOROMETHYL)PYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
- A1-22024
- MDL： MFCD12923420
- Inchi： 1S/C12H16BF3N2O2/c1-10(2)11(3,4)20-13(19-10)8-6-18-9(17)5-7(8)12(14,15)16/h5-6H,1-4H3,(H2,17,18)
- InChI Key： AHNBKJSRXQDYEO-UHFFFAOYSA-N
- SMILES： FC(C1C=C(N)N=CC=1B1OC(C)(C)C(C)(C)O1)(F)F

Computed Properties

Exact Mass: 288.12600
Monoisotopic Mass: 288.1256924g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 360
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.4Å²

Experimental Properties

Density: 1.23
Water Partition Coefficient: Slightly soluble in water.
PSA: 57.37000
LogP: 2.56300

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H39
Warning Statement： P280,P264,P305+P351+P338,P337+P313
Hazardous Material Identification：
Storage Condition：Keep in dark place,Sealed in dry,2-8°C

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM135779-10g	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine	944401-57-4	95%	10g	$3312	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ST033-200mg	5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine	944401-57-4	97%	200mg	1170.0CNY	2021-08-04
ChemScence	CS-M0295-100mg	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine	944401-57-4	≥98.0%	100mg	$105.0	2022-04-26
ChemScence	CS-M0295-250mg	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine	944401-57-4	≥98.0%	250mg	$147.0	2022-04-26
ChemScence	CS-M0295-1g	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine	944401-57-4	≥98.0%	1g	$500.0	2022-04-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R021594-1g	5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine	944401-57-4	95%	1g	￥2592	2024-07-19
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R021594-250mg	5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine	944401-57-4	95%	250mg	￥840	2024-07-19
Matrix Scientific	071071-500mg	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine, 97%	944401-57-4	97%	500mg	$440.00	2023-09-08
Matrix Scientific	071071-1g	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine, 97%	944401-57-4	97%	1g	$790.00	2023-09-08
TRC	A631335-25mg	2-Amino-4-(trifluoromethyl)pyridine-5-boronic Acid Pinacol Ester	944401-57-4		25mg	$ 64.00	2023-04-19

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine Production Method

Production Method 1

944401-56-3

73183-34-3

944401-57-4

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 24 h, rt → 115 °C

Reference

: Preparation of pyrimidine compounds as PI3K inhibitors

, China, , ,

Production Method 2

944401-56-3

73183-34-3

944401-57-4

Reaction Conditions

1.1 Reagents: Potassium acetate Solvents: 1,4-Dioxane ; 10 min, rt
1.2 Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… ; 24 h, rt → 115 °C

Reference

: Preparation of substituted pyrimidines as PI3K kinase inhibitors useful in the treatment of cancer

, China, , ,

Production Method 3

944401-56-3

73183-34-3

944401-57-4

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: N,N-Dimethylaniline ; 5 h, 120 °C

Reference

: Preparation of triazine compounds as antitumor agent

, China, , ,

Production Method 4

944401-56-3

73183-34-3

944401-57-4

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 8 h, 115 °C

Reference

: Preparation of dimorpholinopyrimidines for inhibiting hamartoma tumor cells

, World Intellectual Property Organization, , ,

Production Method 5

944401-56-3

73183-34-3

944401-57-4

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 8 h, 115 °C; 115 °C → rt

Reference

: Preparation of imidazo[1,2-a]pyridines and imidazo[1,2-b]pyridazines as PI-3 kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 6

944401-56-3

73183-34-3

944401-57-4

Reaction Conditions

1.1 Reagents: Potassium acetate Solvents: 1,4-Dioxane ; 15 min, rt
1.2 Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… ; 8 h, 115 °C; 115 °C → rt

Reference

: Pyrimidine derivatives used as PI-3 kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 7

944401-57-4

Reaction Conditions

Reference

: Method of inhibiting hamartoma tumor cells

, United States, , ,

Production Method 8

944401-56-3

73183-34-3

944401-57-4

1045861-32-2

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 8 h, 115 °C; 115 °C → rt

Reference

: Pyridine derivatives as PI3K inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases

, World Intellectual Property Organization, , ,

Production Method 9

944401-56-3

73183-34-3

944401-57-4

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 18 h, 115 °C

Reference

: Preparation of heterocyclic compounds as biogenic amine transport modulators

, World Intellectual Property Organization, , ,

Production Method 10

944401-56-3

73183-34-3

944401-57-4

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 16 h, 100 °C

Reference

: Mechanistic target of rapamycin signaling pathway inhibitors, therapeutic applications, and preparation

, World Intellectual Property Organization, , ,

Production Method 11

944401-56-3

73183-34-3

944401-57-4

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; overnight, 115 °C; 115 °C → rt
1.2 Reagents: Water Solvents: Ethyl acetate

Reference

: Preparation of 2-Morpholino-4,6-disubstituted pyrimidine analogues and their application as anticancer agents

, World Intellectual Property Organization, , ,

Production Method 12

944401-56-3

73183-34-3

944401-57-4

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; overnight, 100 °C

Reference

: Quinazolines and azaquinazolines as dual inhibitors of RAS/RAF/MEK/ERK and PI3K/AKT/PTEN/mTOR pathways and their preparation

, World Intellectual Property Organization, , ,

Production Method 13

944401-56-3

73183-34-3

944401-57-4

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 8 h, 115 °C

Reference

: Triazine, pyrimidine and pyridine analogs and their use as therapeutic agents and diagnostic probes and their preparation

, World Intellectual Property Organization, , ,

Production Method 14

944401-57-4

Reaction Conditions

Reference

: Pi 3-kinase inhibitors and methods of their use

, United States, , ,

Production Method 15

944401-57-4

Reaction Conditions

Reference

: High selectivity substituted pyrimidine PI3K inhibitor

, World Intellectual Property Organization, , ,

Production Method 16

944401-57-4

Reaction Conditions

Reference

: Triazine, pyrimidine and pyridine analogs and their use as therapeutic agents and diagnostic probes and their preparation

, United Kingdom, , ,

Production Method 17

944401-56-3

73183-34-3

944401-57-4

106447-97-6

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 8 h, 115 °C

Reference

: Identification of NVP-BKM120 as a Potent, Selective, Orally Bioavailable Class I PI3 Kinase Inhibitor for Treating Cancer

Burger, Matthew T.; Pecchi, Sabina; Wagman, Allan; Ni, Zhi-Jie; Knapp, Mark; et al, ACS Medicinal Chemistry Letters, 2011, 2(10), 774-779

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine Raw materials

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine Preparation Products

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine Suppliers

Amadis Chemical Company Limited

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(CAS:944401-57-4)5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine

Order Number:A859425

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:18

Price ($):260.0

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Suzhou Senfeida Chemical Co., Ltd

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(CAS:944401-57-4)5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine

Order Number:sfd20650

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

Price ($):discuss personally

Email:sales2@senfeida.com

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944401-57-4 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:944401-57-4)5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine

Purity:99%

Quantity:1g

Price ($):260.0

Suzhou Senfeida Chemical Co., Ltd

(CAS:944401-57-4)5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Cas no 944401-57-4 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine)

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine Security Information

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine Pricemore >>

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine Production Method

Production Method 1

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5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine Raw materials

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine Preparation Products

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine Suppliers

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine Related Literature

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944401-57-4 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine) Related Products